Cas no 102853-44-1 (1-phenyl-2H-tetrazole-5-thione)

• Product Name: 1-phenyl-2H-tetrazole-5-thione
• CAS No: 102853-44-1
• MF: C₁₃H₁₉N₅S
• MW: 277.38846039772
• CID: 209051
• PubChem ID: 2735121
• Update Time: 2025-04-19

1-phenyl-2H-tetrazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2H-tetrazole-5-thione
• 1-PHENYL-1H-TETRAZOLE-5-THIOL CYCLOHEXYLAMINE SALT
• 1,2-dihydro-1-phenyl-5h-tetrazol-5-thioncompd.withcyclohexanamine(1:1)
• 1-PHENYL-1H-TETRAZOLE-5-THIOL CYCLOHEXYLAMINE SALT 99+%
• DTXSID2073011
• 102853-44-1
• cyclohexanamine;1-phenyl-2H-tetrazole-5-thione

• Inchi： 1S/C7H6N4S.C6H13N/c12-7-8-9-10-11(7)6-4-2-1-3-5-6;7-6-4-2-1-3-5-6/h1-5H,(H,8,10,12);6H,1-5,7H2
• InChI Key： LMXVUDXSWFEDEL-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C=CC=CC=1.NC1CCCCC1

Computed Properties

• Exact Mass: 277.13600
• Monoisotopic Mass: 178.031317
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.2078 (rough estimate)
• Melting Point: 150.5°C
• Boiling Point: 241.7°Cat760mmHg
• Flash Point: 100°C
• Refractive Index: 1.5700 (estimate)
• PSA: 108.42000
• LogP: 2.92910